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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

An in-depth guide for researchers and environmental scientists on the potential aquatic toxicity
of the azo dye, Disperse Orange 30. This document summarizes available data on its
analogues, details standardized testing protocols, and outlines experimental workflows.

Disclaimer: Publicly available, peer-reviewed studies detailing the specific ecotoxicity of
Disperse Orange 30 on aquatic life are limited. A 2009 screening assessment by the
Government of Canada concluded that while the substance may persist in the environment, it
IS not expected to accumulate in organisms or cause harm at current release levels.[1] Much of
the available toxicological data is derived from studies on structurally similar azo disperse dyes
and predictive models such as Quantitative Structure-Activity Relationship (QSAR) analyses.[2]
Therefore, this guide presents a comprehensive overview based on data from analogue
compounds to infer the potential ecotoxicological profile of Disperse Orange 30.

Quantitative Ecotoxicity Data for Analogues of
Disperse Orange 30

The following table summarizes acute and chronic toxicity data for various disperse dyes that
are structurally analogous to Disperse Orange 30. This data provides an indication of the
potential toxicity of Disperse Orange 30 to a range of aquatic organisms, including fish,
invertebrates, and algae. The endpoints reported are the half maximal effective concentration
(EC50) and the median lethal concentration (LC50).
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Data sourced from a screening assessment report by Environment Canada.[3]

Standardized Experimental Protocols for Aquatic
Ecotoxicity Testing

The following are detailed methodologies for the key standardized tests used to evaluate the

ecotoxicity of chemical substances on aquatic life, as established by the Organisation for

Economic Co-operation and Development (OECD).
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OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC50) over a 96-hour exposure period.[4][5]

Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout
(Oncorhynchus mykiss).[4]

Test Duration: 96 hours.[5]

Test Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through
system. Mortalities and any abnormal behaviors are recorded at 24, 48, 72, and 96 hours.[6]

Test Concentrations: A limit test may be performed at 100 mg/L. If toxicity is observed, a full
range-finding study is conducted with at least five concentrations in a geometric series.[5]

Test Conditions:

o Temperature: Maintained at a constant, species-appropriate level (e.g., 21-25 °C for
Zebrafish).[2]

o Light: A 12 to 16-hour photoperiod is typically used.[6]

o Loading Rate: For static and semi-static tests, the loading rate should not exceed 0.8 g of
fish per liter of test solution.[7]

Endpoint: The primary endpoint is the LC50 at 96 hours. Other endpoints such as the No-
Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect Concentration
(LOEC) can also be determined.[6]

Validity Criteria: Mortality in the control group should not exceed 10% at the end of the test.

[1]

OECD 202: Daphnia sp., Acute Immobilisation Test

This guideline assesses the acute toxicity of a substance to invertebrates, specifically Daphnia

species, by determining the concentration that immobilizes 50% of the population (EC50) after
48 hours.[8][9]
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o Test Organism:Daphnia magna is the most commonly used species. Young daphnids (less
than 24 hours old) are used for the test.[8][10]

e Test Duration: 48 hours.[8]

o Test Principle: Daphnids are exposed to the test substance in a static system.
Immobilization, defined as the inability to swim within 15 seconds after gentle agitation, is
observed at 24 and 48 hours.[8]

o Test Concentrations: A limit test is conducted at 100 mg/L. If effects are seen, a definitive test
with at least five geometrically spaced concentrations is performed.[10]

e Test Conditions:

o

Temperature: 20 + 2 °C.[8]

[¢]

Light: A 16-hour light and 8-hour dark cycle is common.[11]

[¢]

Medium: Reconstituted or natural water with a pH of 6-9.[8]

[e]

Feeding: Daphnids are not fed during the 48-hour test.[8]

e Endpoint: The primary endpoint is the EC50 for immobilization at 48 hours. The 24-hour
EC50 can also be reported.[9]

 Validity Criteria: In the control group, no more than 10% of the daphnids should be
immobilized. Dissolved oxygen concentration must remain above 3 mg/L.[9]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test evaluates the effect of a substance on the growth of freshwater algae by measuring
the inhibition of growth over a 72-hour period.[12][13]

o Test Organism: Commonly used freshwater green algae include Pseudokirchneriella
subcapitata and Desmodesmus subspicatus.[12]

o Test Duration: Typically 72 hours.[13]
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o Test Principle: Exponentially growing algal cultures are exposed to the test substance in a
batch culture system under constant illumination and temperature. The growth in the test
cultures is compared to that of a control.[12]

» Test Concentrations: For a dose-response curve, at least five concentrations with three
replicates per concentration are used. A limit test may be performed at 100 mg/L with at least
six replicates.[12][13]

e Test Conditions:

[¢]

Temperature: 21-24 °C.[12]

[e]

Light: Continuous, uniform illumination.[13]

o

Culture Medium: A standard, nutrient-rich algal growth medium is used.[12]

[¢]

pH: Should not vary by more than 1.5 units during the test.[12]

o Endpoint: The primary endpoints are the EC50 values for the inhibition of growth rate and
yield.[14]

 Validity Criteria: The biomass in the control cultures should increase by a factor of at least 16
within 72 hours.[12]

Visualizing Experimental Workflows and Logical
Relationships

The following diagrams, created using Graphviz (DOT language), illustrate the standardized
workflows for the OECD aquatic ecotoxicity tests.
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Workflow for OECD 203 Fish Acute Toxicity Test.
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Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.
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Workflow for OECD 201 Algal Growth Inhibition Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or

Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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